Cas no 1256790-67-6 (6-Bromo-4-chloronicotinonitrile)

• Product Name: 6-Bromo-4-chloronicotinonitrile
• CAS No: 1256790-67-6
• MF: C₆H₂BrClN₂
• MW: 217.450479030609
• CID: 4900147
• Update Time: 2025-06-11

6-Bromo-4-chloronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloronicotinonitrile
• 6-Bromo-4-chloronicotinonitrile

• Inchi： 1S/C6H2BrClN2/c7-6-1-5(8)4(2-9)3-10-6/h1,3H
• InChI Key： TYVSQVFRVJAIGI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-Bromo-4-chloronicotinonitrile

Professional Introduction to 6-Bromo-4-chloronicotinonitrile (CAS No. 1256790-67-6)

6-Bromo-4-chloronicotinonitrile, with the chemical identifier CAS No. 1256790-67-6, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring both bromine and chlorine substituents on a pyridine ring, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and crop protection.

The structural motif of 6-Bromo-4-chloronicotinonitrile positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both halogen atoms enhances its reactivity, making it a preferred building block for medicinal chemists seeking to develop novel compounds with enhanced binding affinity and selectivity. In recent years, the compound has been explored in the synthesis of nicotinamide derivatives, which are known for their pharmacological properties.

Recent studies have highlighted the utility of CAS No. 1256790-67-6 in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammation. By leveraging the structural flexibility of 6-Bromo-4-chloronicotinonitrile, researchers have been able to design molecules that selectively inhibit specific kinases, thereby opening new avenues for therapeutic intervention.

In addition to its role in kinase inhibition, 6-Bromo-4-chloronicotinonitrile has shown promise in the development of agrochemicals. The compound’s ability to act as a precursor for herbicides and fungicides is particularly noteworthy. Its halogenated structure allows for interactions with biological targets in plants, leading to effective pest management solutions. This aligns with the growing demand for environmentally sustainable agricultural practices, where targeted bioactive compounds play a crucial role.

The synthesis of CAS No. 1256790-67-6 involves multi-step organic transformations that highlight its synthetic utility. The bromination and chlorination processes are well-documented, and recent advancements in catalytic methods have improved the efficiency and yield of these reactions. Such improvements are essential for large-scale production, ensuring that researchers have access to sufficient quantities of this valuable intermediate.

One of the most intriguing aspects of 6-Bromo-4-chloronicotinonitrile is its potential in medicinal chemistry beyond kinase inhibition. Researchers are increasingly exploring its use in the development of antiviral and antibacterial agents. The nitrile group, a key feature of its structure, can be transformed into other functional groups that exhibit biological activity. This adaptability makes it an attractive candidate for further investigation.

The impact of CAS No. 1256790-67-6 on drug discovery is further underscored by its incorporation into various lead optimization campaigns. By systematically modifying its structure, chemists can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These modifications are critical for translating promising laboratory findings into viable clinical candidates.

In conclusion, 6-Bromo-4-chloronicotinonitrile represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical and agrochemical applications. As research continues to uncover new synthetic pathways and biological targets, the significance of this compound is likely to grow even further, driving innovation across multiple scientific disciplines.